[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride

• IUPAC Name: [3-[(3-fluorophenyl)methyl]imidazol-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C11H12FN3.ClH/c12-10-3-1-2-9(4-10)7-15-8-14-6-11(15)5-13;/h1-4,6,8H,5,7,13H2;1H
• InChI Key: RQKVKDLRTAASFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=NC=C2CN.Cl
• Molecular Formula: C11H13ClFN3
• Molecular Weight: 241.69 g/mol
• CAS No.: 1713163-55-3

Description

[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride is a chemical compound that belongs to the class of imidazole derivatives. Imidazole derivatives are known for their wide range of biological activities and applications in various fields such as medicinal chemistry, pharmaceuticals, and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride typically involves the reaction of 3-fluorobenzylamine with imidazole derivatives under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions for these reactions may vary depending on the desired product and the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may lead to the formation of oxidized imidazole derivatives, while substitution reactions may result in various substituted imidazole compounds .

Scientific Research Applications

Structural Features

Feature	Description
Imidazole Ring	A five-membered ring containing nitrogen
3-Fluorobenzyl Group	Enhances binding affinity and selectivity
Hydrochloride Salt Form	Improves solubility and stability

Enzyme Inhibition

Research indicates that [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride may act as an inhibitor for various enzymes, particularly those involved in metabolic pathways. Its imidazole moiety can mimic histidine residues, facilitating interactions with enzyme active sites.

Receptor Modulation

The compound has also been investigated for its potential to modulate receptor activity, particularly in neurotransmitter systems. Studies suggest that it may impact serotonin and dopamine receptors, which are critical in treating mood disorders and neurodegenerative diseases.

Case Studies

• Anticancer Activity : In vitro studies have shown that the compound exhibits cytotoxic effects on cancer cell lines by inducing apoptosis.
• Antimicrobial Properties : Preliminary investigations reveal that it has antimicrobial activity against specific bacterial strains, suggesting potential use as an antibiotic.

Interaction Studies

Understanding how [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride interacts with biomolecules is essential for elucidating its pharmacodynamics. Techniques employed in these studies include:

• Surface Plasmon Resonance (SPR) : To measure binding kinetics with target proteins.
• Nuclear Magnetic Resonance (NMR) : To study conformational changes upon binding.
• Molecular Docking Studies : To predict interaction sites on biological targets.

Mechanism of Action

The mechanism of action of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to certain receptors or enzymes, leading to the modulation of various biochemical pathways and physiological processes. The exact molecular targets and pathways involved may vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride include:

• 1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid hydrochloride
• 1-(4-Methylbenzyl)-1H-imidazole-4-carboxylic acid hydrochloride
• 1-(4-(Trifluoromethoxy)phenyl)-1H-imidazole-4-carboxylic acid hydrochloride

Uniqueness

The uniqueness of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride lies in its specific chemical structure, which imparts distinct biological and chemical properties.

Biological Activity

Overview

[1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride is a chemical compound classified within the imidazole derivatives, which are recognized for their diverse biological activities and potential applications in medicinal chemistry and pharmaceuticals. This compound's structure includes a 3-fluorobenzyl group, which enhances its pharmacological properties, making it a subject of interest for various biological investigations.

The molecular formula of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride is $C_{11}H_{12}FN_3\cdot HCl$ with a molecular weight of 241.69 g/mol. The imidazole ring structure is crucial for its biological activity, allowing it to mimic histidine residues in proteins and interact with various biological targets.

The biological activity of this compound is primarily attributed to its ability to bind to specific receptors and enzymes, modulating various biochemical pathways. The exact mechanisms may vary based on the target; however, it is known to exhibit inhibitory effects on certain enzymes and receptors, potentially influencing cellular signaling pathways.

Biological Activity and Research Findings

Research has indicated that [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride exhibits significant biological activity, particularly as an inhibitor against various enzymes and receptors. Below are detailed findings from relevant studies:

Antimicrobial Activity

Studies have highlighted the compound's antimicrobial properties, particularly against Gram-positive and Gram-negative bacteria. For instance, it has been evaluated against Staphylococcus aureus and Escherichia coli, showing promising inhibitory concentrations (IC values) indicative of its potential as an antimicrobial agent.

Microorganism	IC (µM)	Reference
Staphylococcus aureus	4.9 - 17
Escherichia coli	42 - 160

Cytotoxicity Assays

In vitro cytotoxicity assays have been performed using human cervical (HeLa) and lung (A549) carcinoma cell lines. The results indicated that the compound did not exhibit statistically significant cytotoxic effects at concentrations up to 25 µM, suggesting a favorable safety profile for further development in therapeutic contexts .

Structure-Activity Relationship (SAR)

Quantitative structure-activity relationship (QSAR) models have been utilized to predict the efficacy and potency of [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride against specific biological targets. These models suggest that modifications in the imidazole structure or the fluorobenzyl group can significantly influence biological activity.

Case Studies

Several case studies have explored the therapeutic potential of imidazole derivatives similar to [1-(3-Fluorobenzyl)-1H-imidazol-5-yl]methanamine hydrochloride:

• Anticancer Activity : A study demonstrated that imidazole derivatives could selectively inhibit cancer cell proliferation through modulation of kinase activity, highlighting their potential as anticancer agents.
• TRPV4 Antagonists : Research into TRPV4 antagonists has revealed that certain imidazole derivatives exhibit selective antagonistic activity, which could be beneficial in managing pain and inflammation .

Q & A

Q. How can researchers investigate the compound’s mechanism of action in neurological targets?

• Methodology :
• Radioligand binding assays : Compete with [³H]-histamine or [³H]-serotonin for receptor affinity.
• Calcium flux assays (FLIPR) to measure GPCR activation.
• Knockout models (e.g., CRISPR-edited neurons) to confirm target specificity .